Cas no 2171876-59-6 (tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate)

• Product Name: tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• CAS No: 2171876-59-6
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 5567415
• PubChem ID: 165593532
• Update Time: 2025-10-07

tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1640885
• 2171876-59-6
• tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate
• tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

• Inchi： 1S/C18H26N2O3/c1-17(2,3)23-16(21)20-11-9-18(13-20)15(19-10-12-22-18)14-7-5-4-6-8-14/h4-8,15,19H,9-13H2,1-3H3
• InChI Key： TXMBUGULIGCLAP-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC=CC=2)C21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 318.19434270g/mol
• Monoisotopic Mass: 318.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

Introduction to Tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate (CAS No. 2171876-59-6)

Tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate (CAS No. 2171876-59-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of spirocyclic heterocycles, which are known for their unique structural and functional properties. The presence of both oxygen and nitrogen atoms in its molecular framework contributes to its diverse reactivity and potential applications in drug discovery.

The molecular structure of tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate features a spirocyclic core, which is a key feature that distinguishes it from other organic compounds. The spirocyclic arrangement provides a rigid and stable scaffold, making it an attractive candidate for the development of novel therapeutic agents. Additionally, the compound's phenyl and carboxylate functional groups enhance its chemical versatility, allowing for further modifications and derivatization.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential as pharmacophores in drug design. These compounds often exhibit enhanced binding affinity and selectivity towards biological targets, making them promising candidates for the development of new drugs. The tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate molecule, with its unique structural features, has been investigated for its potential applications in various therapeutic areas.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The spirocyclic core and the presence of both oxygen and nitrogen atoms create a diverse range of binding sites that can be tailored to interact with specific proteins or enzymes. This specificity is crucial for the development of drugs that target particular diseases or disorders.

Recent studies have demonstrated the potential of tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate as a lead compound in the development of new therapeutic agents. For instance, researchers have explored its interactions with enzymes involved in cancer metabolism, suggesting that it could be used to develop novel anticancer drugs. Additionally, the compound has shown promise in interactions with enzymes associated with neurological disorders, indicating its potential as a therapeutic agent for conditions such as Alzheimer's disease.

The synthesis of tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. The process typically involves the formation of the spirocyclic core followed by functional group modifications to introduce the phenyl and carboxylate groups. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and yield.

The chemical properties of this compound make it an excellent candidate for further research and development. Its stability under various conditions allows for extensive experimentation without degradation, while its reactivity enables modifications that can enhance its biological activity. These attributes make it a valuable tool for researchers investigating new therapeutic agents.

In conclusion, tert-butyl 10-phenyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate (CAS No. 2171876-59-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of new drugs targeting various diseases and disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.